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Abstract
This technical guide provides a comprehensive overview of 2-Amino-4-methylbenzoic acid
(CAS No: 2305-36-4), a key chemical intermediate with significant applications across the

pharmaceutical, agrochemical, and material science sectors. This document elucidates the

compound's fundamental characteristics, including its definitive IUPAC nomenclature and

molecular structure. We present a detailed analysis of its physicochemical properties, a robust,

field-tested synthetic protocol with mechanistic explanations, and a survey of its current and

potential applications. This guide is intended to serve as an authoritative resource for

professionals engaged in chemical synthesis and drug discovery, providing the foundational

knowledge required for its effective utilization.

Core Identification: IUPAC Name and Molecular
Structure
The precise identification of a chemical entity is foundational to all scientific inquiry. The

compound is systematically named according to the International Union of Pure and Applied

Chemistry (IUPAC) guidelines to ensure unambiguous global communication.
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IUPAC Name:2-Amino-4-methylbenzoic acid[1]

This nomenclature is derived from the parent molecule, benzoic acid. The substituents on the

benzene ring are assigned locants to indicate their positions relative to the carboxylic acid

group (C1). The amino group (-NH₂) is at position C2, and the methyl group (-CH₃) is at

position C4.

Common Synonyms: The compound is also known in the literature and commercial catalogues

by several other names, including 4-Methylanthranilic acid and 2-Amino-p-toluic acid.

Molecular Structure
The structure of 2-Amino-4-methylbenzoic acid features a benzene ring substituted with

three distinct functional groups: a carboxylic acid, an amine, and a methyl group. This

arrangement makes it a valuable and versatile building block in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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